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Compound of Interest

Compound Name: 8-Bromo-4-chloroquinoline

Cat. No.: B1281324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance
(NMR) and mass spectrometry (MS) data for 8-bromo-4-chloroquinoline. Additionally, it
outlines a detailed experimental protocol for its synthesis, offering a valuable resource for
researchers in medicinal chemistry and materials science.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 8-bromo-4-chloroquinoline
(CAS No: 65340-71-8; Molecular Formula: CoHsBrCIN).[1][2][3][4] Due to the limited availability
of published experimental spectra, predicted NMR data is provided alongside expected mass
spectrometry fragments to guide analytical efforts.

Chemical Shift (6) ppm Multiplicity Assignment
~8.8 Doublet H-2
~7.5 Doublet H-3
~7.8 Doublet of doublets H-5
~7.4 Triplet H-6
~8.1 Doublet of doublets H-7
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Note: Predicted values are based on computational models and may vary from experimental
results. The solvent is typically CDCls.

Table 2: Predicted **C NMR Spectral Data

Chemical Shift (6) ppm Assignment
~151 C-2

~123 C-3

~143 C-4

~150 C-4a

~130 C-5

~129 C-6

~136 C-7

~122 C-8

~126 C-8a

Note: Predicted values are based on computational models and may vary from experimental
results. The solvent is typically CDCls.

Table 3: Mass Spectrometry Data
m/z

Interpretation

[M]* Molecular ion peak exhibiting characteristic
241/243/245 isotopic pattern for one bromine and one

chlorine atom.

[M-CI]* Fragment corresponding to the loss of a
206/208 .
chlorine atom.

197 [M-Br-Cl]* Fragment corresponding to the
quinoline radical cation.
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Note: Fragmentation patterns are predicted based on the structure and common fragmentation
pathways of halogenated quinolines.

Experimental Protocols

The synthesis of 8-bromo-4-chloroquinoline is typically achieved through the chlorination of
8-bromo-4-hydroxyquinoline. The following protocol is a representative procedure based on
established methods for similar transformations.[5]

Synthesis of 8-Bromo-4-chloroquinoline from 8-Bromo-4-hydroxyquinoline

Materials:

8-Bromo-4-hydroxyquinoline

e Phosphorus oxychloride (POCIs)

e Ice

¢ Sodium bicarbonate (NaHCO3) solution (saturated)
e Dichloromethane (CH2Cl2)

e Anhydrous magnesium sulfate (MgSQOa)
» Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a reflux condenser, a mixture of 8-bromo-4-
hydroxyquinoline (1 equivalent) and phosphorus oxychloride (5-10 equivalents) is prepared.
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e The reaction mixture is heated to reflux (approximately 110°C) and maintained at this
temperature for 2-4 hours. The progress of the reaction should be monitored by thin-layer
chromatography (TLC).

» Upon completion, the reaction mixture is allowed to cool to room temperature and then
carefully poured onto crushed ice with vigorous stirring.

e The acidic solution is neutralized by the slow addition of a saturated sodium bicarbonate
solution until a basic pH is achieved.

e The aqueous layer is extracted three times with dichloromethane.

e The combined organic extracts are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
8-bromo-4-chloroquinoline.

e The crude product can be further purified by recrystallization from a suitable solvent (e.g.,
ethanol) or by column chromatography on silica gel.

Synthesis and Characterization Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic
characterization of 8-bromo-4-chloroquinoline.
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Workflow for Synthesis and Characterization of 8-Bromo-4-chloroquinoline
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Caption: Synthesis and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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